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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of "CO Probe 1," a widely utilized fluorescent
probe for the detection of carbon monoxide (CO) in biological systems. This document details
its synthesis, characterization, and the experimental protocols for its application in cellular

imaging.

Introduction

Carbon monoxide (CO) is increasingly recognized as a critical gasotransmitter, playing a
significant role in a variety of physiological and pathological processes, including inflammation,
vascular function, and cancer.[1][2] The ability to detect and quantify CO in living cells is
paramount to understanding its complex biological roles. CO Probe 1, an allyl fluorescein
ether-based sensor, has emerged as a valuable tool for the real-time imaging of CO in live cells
due to its high selectivity, sensitivity, and rapid fluorescence turn-on response.[3][4]

Mechanism of Action

CO Probe 1 operates via a palladium-mediated Tsuji-Trost reaction.[4][5] In its native state, the
fluorescein core is rendered non-fluorescent by the presence of an allyl ether protecting group.
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The detection mechanism is a two-step process:

e Reduction of Palladium: In the presence of palladium chloride (PdClz), carbon monoxide
reduces Pd(Il) to Pd(0).[4]

» Allyl Group Cleavage: The generated Pd(0) catalyzes the cleavage of the allyl ether
protecting group from the fluorescein scaffold.[4]

This deprotection releases the highly fluorescent fluorescein molecule, resulting in a significant
"turn-on" fluorescence signal that is proportional to the concentration of CO.[4]
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Figure 1: Mechanism of CO detection by CO Probe 1.

Synthesis and Characterization
Synthesis of CO Probe 1

The synthesis of CO Probe 1 is a straightforward one-step reaction from commercially
available starting materials.[2]

Materials and Reagents:
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Fluorescein

Potassium Carbonate (K2CO3)

Allyl Bromide

Dimethylformamide (DMF)
Procedure:

e To a solution of fluorescein (1.00 g, 3.0 mmol) in 5 mL of DMF, add K=COs (1.46 g, 10.5
mmol).

o Stir the mixture at room temperature for 15 minutes.

e Add allyl bromide (0.52 mL, 6.0 mmol) to the reaction mixture.

o Continue stirring at room temperature for 6 hours.

 After the reaction is complete, pour the mixture into 50 mL of water.

o Extract the aqueous solution three times with dichloromethane (CHzCl2).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate
(NazS0a).

e Remove the solvent under reduced pressure.

 Purify the crude product by silica gel column chromatography using a petroleum ether/ethyl
acetate (5:1, v/v) eluent to yield CO Probe 1 as a white solid.

Characterization Data

The key guantitative characteristics of CO Probe 1 are summarized in the table below.
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Parameter

Value

Reference(s)

Excitation Wavelength (Aex)

~493 nm

[4]

Emission Wavelength (Aem)

~525 nm (Green)

[2]

Fluorescence Enhancement

~150-fold

[4]

Response Time

< 20 minutes

[4]

Detection Limit

30.8 nM - 78 nM

[6]7]

Purity > 98% (by HPLC) [2]
Molar Mass 412.43 g/mol [2]
Appearance White solid [2]
Solubility Soluble in DMSO [4]

Experimental Protocols

Reagent Preparation

e CO Probe 1 Stock Solution (10 mM): Dissolve 1 mg of CO Probe 1 in 242 uL of dimethyl
sulfoxide (DMSOQO). Store aliquots at -20°C, protected from light.[2]

o Palladium Chloride (PdClIz) Stock Solution (10 mM): Prepare a stock solution of PdClz in a
suitable solvent (e.g., water or DMSO).

o Carbon Monoxide Releasing Molecule (CORM-3) Stock Solution (10 mM): Prepare a fresh

stock solution of CORM-3 in DMSO or cell culture medium immediately before use.

Live Cell Imaging of Exogenous CO

This protocol is designed for the detection of CO released from an external source, such as a

CORM.

© 2026 BenchChem. All rights reserved.

4/10 Tech Support


https://www.medchemexpress.com/co-probe-1.html
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.medchemexpress.com/co-probe-1.html
https://www.medchemexpress.com/co-probe-1.html
https://pubs.acs.org/doi/10.1021/acs.analchem.9b02691
https://pubmed.ncbi.nlm.nih.gov/31450480/
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.medchemexpress.com/co-probe-1.html
https://www.benchchem.com/product/b606503/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-co-probe-1-synthesis-characterization-and-application
https://www.benchchem.com/product/b606503/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-co-probe-1-synthesis-characterization-and-application
https://www.researchgate.net/publication/313827373_Allyl_Fluorescein_Ethers_as_Promising_Fluorescent_Probes_for_Carbon_Monoxide_Imaging_in_Living_Cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606503?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Plate Cells

Incubate Overnight
(37°C, 5% CO2)

Pre-incubate with CORM-3
(e.g., 10 pM, 30 min)

Add CO Probe 1 + PdClIz

(e.g., 1 uM each, 30 min)

Wash with PBS (3x)

Fluorescence Microscopy
(Ex: ~488 nm, Em: ~525 nm)

Analyze Data

Click to download full resolution via product page

Figure 2: Workflow for imaging exogenous CO in live cells.

Procedure:
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e Plate cells (e.g., HeLa cells) in a suitable imaging dish or plate and culture overnight.[2]

e Remove the culture medium and pre-incubate the cells with the desired concentration of
CORM-3 (e.g., 1-10 pM) in cell culture medium for 30 minutes at 37°C.[4]

e Remove the CORM-3 containing medium.

 Incubate the cells with a mixture of CO Probe 1 (1 uM) and PdClz (1 uM) in cell culture
medium for 30 minutes at 37°C.[4]

o Wash the cells three times with phosphate-buffered saline (PBS).[4]

e Image the cells using a fluorescence microscope with appropriate filters for green
fluorescence (e.g., excitation at 450-480 nm and emission at 525 nm).[2]

Live Cell Imaging of Endogenous CO

This protocol is adapted for detecting CO produced intracellularly, for example, through the
activity of heme oxygenase (HO-1).

Procedure:
o Plate cells in a suitable imaging dish or plate and culture overnight.

e Pre-treat cells with an inducer of endogenous CO production, such as hemin (e.g., 100 uM),
for an appropriate duration (e.g., 4-8 hours) at 37°C.[4]

¢ Remove the induction medium.

¢ Incubate the cells with a mixture of CO Probe 1 (1 uM) and PdClIz (1 uM) in cell culture
medium for 30 minutes at 37°C.[4]

¢ Wash the cells three times with PBS.

e Image the cells using a fluorescence microscope.

CO Signaling Pathways
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CO exerts its biological effects through various signaling pathways. A simplified overview is
presented below, highlighting key targets.
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Figure 3: Simplified overview of CO signaling pathways.

Selectivity

CO Probe 1 exhibits high selectivity for CO over other biologically relevant reactive oxygen
species (ROS), reactive nitrogen species (RNS), and biothiols. Studies have shown minimal to
no fluorescence response when the probe is exposed to species such as:

 Nitric oxide (NO)

* Hydrogen sulfide (Hz2S)
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Hydrogen peroxide (H202)

Hypochlorite (CIO™)

Peroxynitrite (ONOO™)

Cysteine (Cys)

Glutathione (GSH)[2]

Conclusion

CO Probe 1 is a robust and reliable tool for the fluorescent detection of carbon monoxide in
living cells. Its straightforward synthesis, well-characterized photophysical properties, and high
selectivity make it an invaluable asset for researchers investigating the diverse roles of CO in
health and disease. The detailed protocols provided in this guide offer a foundation for the
successful application of this probe in a variety of experimental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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